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Compound of Interest

Compound Name: 2,4-Diaminophenol Sulfate

Cat. No.: B1318981 Get Quote

2,4-Diaminophenol Sulfate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Diaminophenol Sulfate (CAS No: 74283-34-4) is an aromatic amine salt with significant

applications in various industrial and research sectors. Notably, it serves as a key intermediate

in the synthesis of hair dyes and as a developing agent in photography. This technical guide

provides a comprehensive overview of its chemical and physical properties, experimental

protocols for its analysis, and its relevant chemical interactions.

Chemical and Physical Properties
2,4-Diaminophenol Sulfate is the sulfuric acid salt of 2,4-diaminophenol. Its properties are

crucial for its application and handling. The compound typically appears as a light gray to

brown or black crystalline powder.
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Property Value Source(s)

Molecular Formula C₆H₈N₂O · H₂SO₄

Molecular Weight 222.22 g/mol

CAS Number 74283-34-4

Appearance
Light gray to brown to black

powder/crystal

Purity ≥98.0%

Solubility in Water Soluble

Drying Loss ≤12.0%

Synthesis and Reactivity
2,4-Diaminophenol Sulfate can be prepared through the electrolytic reduction of 1,3-

dinitrobenzene or 3-nitroaniline in the presence of sulfuric acid. Another synthetic route

involves the electrochemical reduction of 2,4-dinitrophenol.

As a primary intermediate in hair dye formulation, 2,4-Diaminophenol Sulfate reacts with

oxidizing agents and coupling agents to form color molecules that impart permanent and semi-

permanent hues to hair. The purity of the compound is critical in these applications, as

impurities can lead to inconsistent color results and potential allergenic reactions.

Experimental Protocols
Accurate characterization of 2,4-Diaminophenol Sulfate is essential for its use in research

and development. Below are detailed methodologies for key analytical experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is suitable for determining the purity of 2,4-Diaminophenol Sulfate, a critical

parameter for its use in cosmetic and pharmaceutical applications.

Instrumentation:
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HPLC system with a UV-Vis or Photodiode Array (PDA) detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and a phosphate buffer (e.g., 20 mM potassium

dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid).

Gradient Program:

0-5 min: 20% Acetonitrile

5-15 min: 20% to 80% Acetonitrile

15-20 min: 80% Acetonitrile

20-25 min: 80% to 20% Acetonitrile

25-30 min: 20% Acetonitrile

**Flow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1318981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

